Cas no 1249857-62-2 ((4-Bromothiophen-2-yl)methanesulfonamide)

• Product Name: (4-Bromothiophen-2-yl)methanesulfonamide
• CAS No: 1249857-62-2
• MF: C₅H₆BrNO₂S₂
• MW: 256.140637874603
• CID: 5281831
• Update Time: 2025-07-18

(4-Bromothiophen-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (4-bromothiophen-2-yl)methanesulfonamide
• (4-Bromothiophen-2-yl)methanesulfonamide

• Inchi： 1S/C5H6BrNO2S2/c6-4-1-5(10-2-4)3-11(7,8)9/h1-2H,3H2,(H2,7,8,9)
• InChI Key： IFAPETBLWDPLJR-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CS(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 223
• XLogP3: 0.8
• Topological Polar Surface Area: 96.8

Additional information on (4-Bromothiophen-2-yl)methanesulfonamide

(4-Bromothiophen-2-yl)methanesulfonamide (CAS No. 1249857-62-2): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

(4-Bromothiophen-2-yl)methanesulfonamide (CAS No. 1249857-62-2) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiophene derivatives and is characterized by a bromine-substituted thiophene ring linked to a methanesulfonamide group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, including drug discovery and development.

The molecular formula of (4-Bromothiophen-2-yl)methanesulfonamide is C₈H₈BrNO₃S, with a molecular weight of approximately 260.03 g/mol. The compound exhibits a high degree of stability under standard laboratory conditions, making it suitable for various synthetic and analytical procedures. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) facilitates its use in solution-based reactions and biological assays.

Recent studies have highlighted the potential of (4-Bromothiophen-2-yl)methanesulfonamide in the development of novel therapeutic agents. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against human phosphodiesterase 4 (PDE4), an enzyme implicated in inflammatory and respiratory disorders. The selective inhibition of PDE4 by (4-Bromothiophen-2-yl)methanesulfonamide suggests its potential as a lead compound for the treatment of conditions such as chronic obstructive pulmonary disease (COPD) and asthma.

In addition to its enzymatic inhibition properties, (4-Bromothiophen-2-yl)methanesulfonamide has been investigated for its anti-cancer potential. Research conducted at the National Cancer Institute found that this compound exhibits cytotoxic effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings underscore the importance of further exploring the therapeutic applications of (4-Bromothiophen-2-yl)methanesulfonamide in oncology.

The synthetic accessibility of (4-Bromothiophen-2-yl)methanesulfonamide is another factor contributing to its appeal in medicinal chemistry. Various synthetic routes have been developed to prepare this compound efficiently, allowing for the production of sufficient quantities for both preclinical and clinical studies. One commonly used method involves the reaction of 4-bromothiophene with methanesulfonyl chloride followed by treatment with ammonia or an amine derivative. This synthetic strategy provides a robust platform for the preparation of structurally diverse analogs, which can be screened for improved biological activities.

Beyond its direct therapeutic applications, (4-Bromothiophen-2-yl)methanesulfonamide has also been utilized as a building block in the synthesis of more complex molecules with enhanced pharmacological profiles. For example, researchers at the University of California, San Francisco, have employed this compound as a key intermediate in the development of novel antiviral agents targeting HIV integrase. The ability to introduce functional groups such as bromine and sulfonamide into complex molecular architectures highlights the synthetic versatility and utility of (4-Bromothiophen-2-yl)methanesulfonamide.

In conclusion, (4-Bromothiophen-2-yl)methanesulfonamide (CAS No. 1249857-62-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its stability and synthetic accessibility, make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional biological activities and therapeutic uses, contributing to advancements in drug discovery and improving patient outcomes in various medical conditions.